Cas no 2548977-55-3 (2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine)

• Product Name: 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine
• CAS No: 2548977-55-3
• MF: C₁₅H₂₁N₇O
• MW: 315.373541593552
• CID: 5310338
• PubChem ID: 154583103
• Update Time: 2025-11-01

2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(6-Methoxy-4-pyrimidinyl)-1-piperazinyl]-N,N-dimethyl-4-pyrimidinamine
• AKOS040710933
• 2548977-55-3
• F6619-8056
• 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine

• Inchi： 1S/C15H21N7O/c1-20(2)12-4-5-16-15(19-12)22-8-6-21(7-9-22)13-10-14(23-3)18-11-17-13/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： DIXZXDHKPIXLFX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC=N1)N1CCN(C2N=CC=C(N(C)C)N=2)CC1

Computed Properties

• Exact Mass: 315.18075832g/mol
• Monoisotopic Mass: 315.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.9±60.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine

Comprehensive Overview of 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine (CAS No. 2548977-55-3)

2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine (CAS No. 2548977-55-3) is a structurally complex and pharmacologically significant compound that has garnered attention in medicinal chemistry and drug discovery. This molecule features a pyrimidine core linked to a piperazine moiety, which is further substituted with a methoxy group and a dimethylamine functionality. Such structural attributes make it a promising candidate for targeting various biological pathways, particularly in the context of kinase inhibition and receptor modulation.

The compound's unique molecular architecture has sparked interest among researchers exploring treatments for cancer, neurodegenerative diseases, and inflammatory disorders. Recent studies highlight its potential as a selective kinase inhibitor, a topic frequently searched in academic and pharmaceutical circles. Kinase inhibitors are a hot topic due to their role in precision medicine, and this compound's 6-methoxypyrimidin-4-yl and piperazin-1-yl groups may contribute to its specificity and efficacy.

From a synthetic chemistry perspective, CAS No. 2548977-55-3 exemplifies the growing trend of designing heterocyclic compounds with improved bioavailability and target engagement. The N,N-dimethylpyrimidin-4-amine moiety, in particular, is a recurring motif in drug design, often associated with enhanced metabolic stability. This aligns with current industry demands for small-molecule therapeutics with optimized pharmacokinetic profiles.

In the context of AI-driven drug discovery, compounds like 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine are frequently analyzed using machine learning models to predict their binding affinities and off-target effects. Searches for computational chemistry tools and in silico screening methods often intersect with discussions about such molecules, reflecting the compound's relevance in modern research paradigms.

The compound's physicochemical properties, including its logP and hydrogen bond acceptor/donor counts, make it a subject of interest in medicinal chemistry optimization workflows. Researchers investigating fragment-based drug design or lead compound diversification may find this molecule particularly instructive due to its balanced polarity and modular structure.

As the pharmaceutical industry shifts toward targeted therapies, the piperazine-pyrimidine scaffold present in this compound continues to be explored for its drug-likeness and druggability characteristics. These terms are highly searched in connection with structure-activity relationship (SAR) studies, underscoring the compound's importance in contemporary drug development pipelines.

Environmental and green chemistry considerations also apply to the synthesis and handling of 2548977-55-3, with many researchers seeking atom-economical routes to such complex heterocycles. This aligns with broader sustainability trends in chemical manufacturing and the push for eco-friendly synthetic protocols.

In analytical chemistry circles, the compound's chromatographic behavior and spectroscopic fingerprints (particularly in NMR and mass spectrometry) are of technical interest. These aspects are frequently queried in relation to compound characterization and quality control procedures for research chemicals.

The growing field of chemical biology has created additional interest in molecules like 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine as potential chemical probes for studying cellular signaling pathways. This application domain often appears in searches related to target identification and mechanism of action studies.

From an intellectual property perspective, the structural features of CAS 2548977-55-3 present interesting considerations for patent landscape analyses, particularly in the crowded field of kinase inhibitor chemistry. This connects to frequent searches about composition of matter patents and structure-based patent claims in pharmaceutical innovation.

In conclusion, 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine represents a compelling case study in modern medicinal chemistry, intersecting with multiple high-interest research areas from computational drug design to sustainable synthesis. Its continued investigation will likely yield valuable insights for both academic and industrial research programs.